Cas no 1256806-69-5 ([5-(difluoromethyl)-2-pyridyl]methanamine)

[5-(Difluoromethyl)-2-pyridyl]methanamine is a versatile pyridine derivative featuring a difluoromethyl substituent at the 5-position and an aminomethyl group at the 2-position. This compound is valued for its bifunctional reactivity, enabling applications in pharmaceutical and agrochemical synthesis. The difluoromethyl group enhances metabolic stability and lipophilicity, while the primary amine serves as a key handle for further derivatization. Its rigid pyridine core contributes to structural diversity in heterocyclic chemistry. The compound is particularly useful in the development of bioactive molecules, where its balanced electronic and steric properties facilitate targeted modifications. High purity and consistent quality make it a reliable intermediate for research and industrial applications.
[5-(difluoromethyl)-2-pyridyl]methanamine structure
1256806-69-5 structure
Product Name:[5-(difluoromethyl)-2-pyridyl]methanamine
CAS No:1256806-69-5
MF:C7H8F2N2
MW:158.148628234863
CID:4565185
PubChem ID:72213941
Update Time:2025-10-29

[5-(difluoromethyl)-2-pyridyl]methanamine Chemical and Physical Properties

Names and Identifiers

    • [5-(DIFLUOROMETHYL)PYRIDIN-2-YL]METHANAMINE
    • (5-(difluoromethyl)pyridin-2-yl)methanamine
    • TQU0461
    • AB74779
    • 2-(Aminomethyl)-5-(difluoromethyl)pyridine
    • [5-(difluoromethyl)-2-pyridyl]methanamine
    • Inchi: 1S/C7H8F2N2/c8-7(9)5-1-2-6(3-10)11-4-5/h1-2,4,7H,3,10H2
    • InChI Key: KMOPLSZLZJHVFJ-UHFFFAOYSA-N
    • SMILES: FC(C1=CN=C(C=C1)CN)F

Computed Properties

  • Exact Mass: 158.06555459 g/mol
  • Monoisotopic Mass: 158.06555459 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 119
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 158.15
  • XLogP3: 0.4
  • Topological Polar Surface Area: 38.9

[5-(difluoromethyl)-2-pyridyl]methanamine Pricemore >>

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